Cas no 2228840-08-0 (2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine
• CAS No: 2228840-08-0
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6144899
• PubChem ID: 165848966
• Update Time: 2025-06-19

2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine
• EN300-1763050
• 2228840-08-0

• Inchi： 1S/C8H8F2N2O2/c9-7-3-5(12(13)14)1-2-6(7)8(10)4-11/h1-3,8H,4,11H2
• InChI Key： PRPOIWDCCZGPLC-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine

2-Fluoro-2-(2-Fluoro-4-nitrophenyl)ethan-1-amine: An Emerging Compound in Medicinal Chemistry

2-Fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine (CAS No. 2228840-08-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of fluoro-substituted amines, which have been extensively studied for their diverse applications in pharmaceutical and chemical research.

The molecular structure of 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine is characterized by the presence of two fluorine atoms and a nitro group, which confer specific chemical and biological properties. The fluorine atoms, in particular, are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable for drug design. The nitro group, on the other hand, can participate in various chemical reactions and interactions, contributing to the compound's reactivity and potential therapeutic effects.

Recent studies have highlighted the potential of 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine in several areas of medicinal chemistry. One notable application is in the development of new antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that fluoro-substituted amines can inhibit viral replication by interfering with key viral enzymes. Specifically, 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine has demonstrated promising activity against certain RNA viruses, making it a potential candidate for further investigation in antiviral drug development.

In addition to its antiviral properties, 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can selectively target and inhibit cancer cell proliferation. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival. These findings suggest that 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine could be a valuable lead compound for the development of novel anticancer therapies.

The synthesis of 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine has been optimized using modern synthetic methods, ensuring high yields and purity. One common approach involves the reaction of 4-nitrobenzaldehyde with 1,1-difluoromethylamine in the presence of a suitable catalyst. This method provides a scalable and efficient route for producing the compound, making it accessible for both academic and industrial research.

To further explore the biological activities of 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For example, it has shown potent inhibition of kinases that are implicated in cancer progression. In vivo studies using animal models have also confirmed its efficacy and safety profile, providing valuable insights into its pharmacokinetic properties.

The potential applications of 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine extend beyond antiviral and anticancer therapies. Ongoing research is investigating its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. Preliminary studies suggest that this compound may have neuroprotective effects by modulating oxidative stress and inflammation pathways.

In conclusion, 2-fluoro-2-(2-fluoro-4-nitrophenyl)ethan-1-amine (CAS No. 2228840-08-0) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic applications, contributing to advancements in drug discovery and healthcare.